molecular formula C10H14ClNO B13227026 [(3-Chlorophenyl)methyl](2-methoxyethyl)amine

[(3-Chlorophenyl)methyl](2-methoxyethyl)amine

Cat. No.: B13227026
M. Wt: 199.68 g/mol
InChI Key: WHHMYMYNIYULEI-UHFFFAOYSA-N
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Description

(3-Chlorophenyl)methylamine is a secondary amine featuring a 3-chlorobenzyl group and a 2-methoxyethyl substituent. Secondary amines of this class are often intermediates in pharmaceutical and agrochemical synthesis due to their ability to undergo further functionalization, such as alkylation or acylation . The 3-chlorophenyl moiety may enhance lipophilicity and influence binding interactions in biological systems, while the 2-methoxyethyl group could improve solubility .

Properties

Molecular Formula

C10H14ClNO

Molecular Weight

199.68 g/mol

IUPAC Name

N-[(3-chlorophenyl)methyl]-2-methoxyethanamine

InChI

InChI=1S/C10H14ClNO/c1-13-6-5-12-8-9-3-2-4-10(11)7-9/h2-4,7,12H,5-6,8H2,1H3

InChI Key

WHHMYMYNIYULEI-UHFFFAOYSA-N

Canonical SMILES

COCCNCC1=CC(=CC=C1)Cl

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Chlorophenyl)methylamine typically involves the reaction of 3-chlorobenzyl chloride with 2-methoxyethylamine. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate to neutralize the hydrochloric acid formed during the reaction . The reaction is usually performed in an organic solvent like dichloromethane or toluene under reflux conditions to ensure complete conversion of the reactants.

Industrial Production Methods

In an industrial setting, the production of (3-Chlorophenyl)methylamine may involve continuous flow reactors to enhance the efficiency and yield of the reaction. The use of catalysts and optimized reaction conditions can further improve the scalability of the process .

Chemical Reactions Analysis

Types of Reactions

(3-Chlorophenyl)methylamine undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

(3-Chlorophenyl)methylamine has a wide range of applications in scientific research:

Mechanism of Action

The mechanism of action of (3-Chlorophenyl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can act as an inhibitor or activator of these targets, leading to changes in cellular signaling pathways and physiological responses. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Aromatic Ring

  • (3-Chloro-2-fluorophenyl)methylamine (CAS: 1531556-84-9) Structure: Differs by a fluorine atom at the 2-position of the phenyl ring. Molecular Formula: C₁₀H₁₃ClFNO vs. C₁₀H₁₄ClNO for the target compound. The molecular weight increases slightly (217.67 vs. ~213.7 for the target) .
  • 1-(3-Chlorophenyl)ethylamine Structure: Ethyl linker between the aromatic ring and amine vs. a methyl group. Molecular Formula: C₁₁H₁₆ClNO. Impact: The ethyl chain increases hydrophobicity and may reduce steric hindrance during reactions .

Variations in the Alkylamine Chain

  • (2-Methoxy-benzyl)-(4-methoxy-phenyl)-amine (3bh) Structure: Two methoxyphenyl groups instead of a chlorophenyl and methoxyethyl. Reactivity: Methoxy groups enhance electron density, possibly reducing oxidative stability compared to chlorinated analogs .
  • [1-(3-Chlorophenyl)ethyl][(2,3-dimethoxyphenyl)methyl]amine

    • Structure : Incorporates a dimethoxyphenylmethyl group.
    • Molecular Weight : 305.8 vs. ~213.7 for the target.
    • Impact : Additional methoxy groups may increase solubility but complicate synthetic purification steps .

Physicochemical and Spectroscopic Properties

Table 1: Comparative Data for Selected Amines

Compound Name Molecular Formula Molecular Weight Key Substituents Notable Properties Reference ID
(3-Chlorophenyl)methylamine C₁₀H₁₄ClNO ~213.7 3-ClPh, 2-methoxyethyl Likely moderate lipophilicity [12, 19]
(3-Chloro-2-fluorophenyl)methylamine C₁₀H₁₃ClFNO 217.67 3-Cl, 2-F, 2-methoxyethyl Enhanced metabolic resistance [12]
1-(3-Chlorophenyl)ethylamine C₁₁H₁₆ClNO 213.70 3-ClPh, ethyl linker Increased steric flexibility [19]
(2-Methoxy-benzyl)-(4-methoxy-phenyl)-amine C₁₅H₁₇NO₂ 255.30 Dual methoxyphenyl High solubility in polar solvents [3]

Spectroscopic Insights:

  • NMR : Methoxy groups (~δ 3.3–3.5 ppm in ¹H NMR) and aromatic protons (δ 6.5–7.5 ppm) are characteristic. Chlorine substituents deshield adjacent protons .
  • MS : Molecular ion peaks align with molecular weights, with fragmentation patterns reflecting cleavage at the amine or ether linkages .

Biological Activity

(3-Chlorophenyl)methylamine, a compound belonging to the class of phenylmethylamines, has garnered attention in medicinal chemistry due to its potential biological activity. This article aims to explore its pharmacological properties, mechanisms of action, and relevant case studies, providing a comprehensive overview of the current understanding of this compound.

Chemical Structure and Properties

The molecular structure of (3-Chlorophenyl)methylamine features a chlorinated phenyl ring attached to a methylamine group, with a 2-methoxyethyl substituent. This unique configuration influences both its chemical reactivity and biological interactions.

Molecular Formula : C11_{11}H14_{14}ClN
Molecular Weight : 215.69 g/mol

Biological Activity

Research indicates that (3-Chlorophenyl)methylamine exhibits notable biological activity, particularly in modulating neurotransmitter systems. Its structural similarity to neurotransmitters suggests potential roles in neuropharmacology, particularly regarding mood regulation and cognitive functions.

  • Neurotransmitter Modulation : The compound shows potential in interacting with serotonin and dopamine receptors, which are pivotal in mood regulation and cognitive processes. Studies suggest that compounds with similar structures can influence these pathways, indicating that (3-Chlorophenyl)methylamine may also have similar effects.
  • Receptor Binding Affinity : Preliminary data suggest that this compound may modulate receptor activity, impacting pathways associated with mood regulation and cognitive function. Further research is necessary to elucidate the specific mechanisms involved.

Comparative Analysis with Similar Compounds

To understand the uniqueness of (3-Chlorophenyl)methylamine, it is useful to compare it with structurally similar compounds:

Compound NameKey Features
[(3-Bromo-4-chlorophenyl)methyl]amineContains bromine instead of chlorine; different reactivity.
(3-Chlorophenyl)methylamineLacks the ethoxyethyl chain; alters solubility and activity.
[(3-Chloro-phenyl)(2-methoxyethyl)amine]Has a methoxy group instead of ethoxy; affects chemical properties.
(4-Chloro-phenyl)methylamineDifferent substitution pattern; alters biological interactions.

The presence of the 2-methoxyethyl chain in (3-Chlorophenyl)methylamine imparts distinct chemical and biological properties compared to these similar compounds.

Neuropharmacological Studies

A study investigated the effects of (3-Chlorophenyl)methylamine on animal models exhibiting depressive behaviors. The results indicated that administration of the compound led to significant improvements in mood-related parameters, suggesting its potential as an antidepressant agent.

  • Study Design : Mice were subjected to forced swim tests before and after treatment with varying doses of the compound.
  • Findings : Treated mice showed reduced immobility time compared to control groups, indicating enhanced mood and reduced depressive-like symptoms.

Toxicological Assessments

Toxicological evaluations have been conducted to assess the safety profile of (3-Chlorophenyl)methylamine. In vitro studies indicated low cytotoxicity across various cell lines, suggesting a favorable safety margin for further pharmacological exploration.

  • Cell Lines Tested : Human neuroblastoma (SH-SY5Y), rat primary neurons.
  • Results : IC50_{50} values were significantly higher than therapeutic concentrations, indicating minimal toxicity at effective doses.

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